Cas no 2260935-69-9 (1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1))

• Product Name: 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1)
• CAS No: 2260935-69-9
• MF: C₆H₈KN₃O₃
• MW: 209.24432182312
• CID: 5412226
• PubChem ID: 137943601
• Update Time: 2025-10-31

1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-6734839
• potassium 2-hydroxy-4-(1H-1,2,4-triazol-1-yl)butanoate
• Potassium;2-hydroxy-4-(1,2,4-triazol-1-yl)butanoate
• Z3479871174
• 2260935-69-9
• 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1)

• Inchi： 1S/C6H9N3O3.K/c10-5(6(11)12)1-2-9-4-7-3-8-9;/h3-5,10H,1-2H2,(H,11,12);/q;+1/p-1
• InChI Key： XEMKHVZUDBKMAH-UHFFFAOYSA-M
• SMILES： [K+].OC(C(=O)[O-])CCN1C=NC=N1

Computed Properties

• Exact Mass: 209.02027261g/mol
• Monoisotopic Mass: 209.02027261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1Ų

Additional information on 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1)

Introduction to 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2260935-69-9, identified as 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This potassium salt derivative has garnered attention in the scientific community due to its unique structural properties and potential applications in drug discovery and biochemical research. The 1,2,4-triazole core is a well-documented scaffold in medicinal chemistry, known for its stability and ability to form hydrogen bonds, which are critical for molecular interactions within biological systems.

1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1) exhibits a distinctive combination of functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both an α-hydroxy group and a butanoic acid moiety provides multiple sites for chemical modification, enabling the development of diverse derivatives with tailored biological activities. This compound’s potassium salt form enhances its solubility in aqueous solutions, making it more amenable for use in solution-phase reactions and biological assays.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. The triazole ring itself has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 1H-1,2,4-triazole have shown promise in inhibiting enzymes such as tyrosine kinases and phosphodiesterases, which are implicated in various diseases. The structural flexibility of this scaffold allows for the design of molecules that can selectively interact with target proteins, offering a rational basis for its exploration in therapeutic contexts.

The α-hydroxybutanoic acid moiety in this compound adds an additional layer of functional complexity. Hydroxyl groups are known to participate in hydrogen bonding networks, which can influence the binding affinity and specificity of drug candidates. Furthermore, the carboxylate group can act as a weak acid or base depending on the pH environment, providing versatility in drug delivery systems. These characteristics make 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1) a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In the realm of drug discovery, the potassium salt form of this compound offers practical advantages over its free acid counterpart. Potassium salts are generally more stable under storage conditions and exhibit better pharmacokinetic profiles when administered orally or intravenously. This stability is particularly important for clinical trials where long-term storage of active pharmaceutical ingredients is required. Additionally, the solubility profile of potassium salts often aligns favorably with formulation requirements for parenteral administration.

Current research endeavors are exploring the potential of triazole-based compounds as inhibitors of protein-protein interactions (PPIs), which are notoriously difficult to target with small molecules. The rigid three-membered ring structure of triazole provides a scaffold that can mimic natural binding pockets within proteins. By integrating this motif with other pharmacophores derived from α-hydroxybutanoic acid, researchers aim to develop molecules that disrupt aberrant signaling pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of 1H-1,2,4-Triazole-1-butanoic acid, α-hydroxy-, potassium salt (1:1) involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key steps include cyclocondensation reactions to form the triazole ring followed by selective hydroxylation and carboxylation at appropriate positions on the butanoic acid chain. The final step involves conversion to the potassium salt through metathesis or neutralization reactions with potassium hydroxide or carbonate.

The versatility of this compound extends beyond its role as an intermediate in drug synthesis. It has been utilized as a precursor in the preparation of chiral auxiliaries and catalysts for asymmetric synthesis. The chiral center introduced by the hydroxyl group allows for stereocontrol during subsequent chemical transformations, enabling access to enantiomerically pure compounds that are often required for pharmaceutical applications.

The growing interest in green chemistry has also influenced how researchers approach the synthesis of compounds like 2260935-69-9. Efforts are underway to develop catalytic methods that minimize waste and reduce energy consumption without compromising yield or purity. Transition-metal-catalyzed reactions have emerged as particularly promising tools for constructing complex heterocyclic frameworks efficiently.

In conclusion, 2260935-69-9, identified as 1H- 1 , 2 , 4 -Triazole - 1 -butanoic acid , α -hydroxy -, potassium salt ( 1 : 1 ), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for triazole-based compounds, this compound will undoubtedly play an important role in shaping future treatments across multiple therapeutic areas.